Cas no 5397-14-8 (Ethyl (4-Chlorophenyl)amino(oxo)acetate)

• Product Name: Ethyl (4-Chlorophenyl)amino(oxo)acetate
• CAS No: 5397-14-8
• MF: C₁₀H₁₀ClNO₃
• MW: 227.644301891327
• MDL: MFCD00000611
• CID: 377153
• PubChem ID: 79380
• Update Time: 2025-10-29

Ethyl (4-Chlorophenyl)amino(oxo)acetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[(4-chlorophenyl)amino]-2-oxo-, ethyl ester
• ethyl 2-(4-chloroanilino)-2-oxoacetate
• ETHYL 2-(4-CHLOROPHENYLAMINO)-2-OXOACETATE
• (4-chloro-phenyl)-oxalamic acid ethyl ester
• 4-Chlor-oxanilsaeure-aethylester
• AC1L2X9P
• AC1Q31YI
• Acetic acid, ((4-chlorophenyl)amino)oxo-, ethyl ester
• Acetic acid, [(4-chlorophenyl)amino]oxo-, ethyl ester
• ethyl [(4-chlorophenyl)amino](oxo)acetate
• ethyl [N-(4-chlorophenyl)carbamoyl]formate
• ethyl 2-((4-chlorophenyl)amino)-2-oxoacetate
• ethyl 2-[(4-chlorophenyl)amino]-2-oxoaceta
• Oxalsaeure-aethylester-(4-chlor-anilid)
• SureCN1503906
• 2-(4-chloroanilino)-2-oxoacetic acid ethyl ester
• BS-10010
• SB80110
• DTXSID20202261
• ethyl 2-(4-chloroanilino)-2-oxo-acetate
• Ethyl (4-chloroanilino)(oxo)acetate
• BP-12442
• InChI=1/C10H10ClNO3/c1-2-15-10(14)9(13)12-8-5-3-7(11)4-6-8/h3-6H,2H2,1H3,(H,12,13)
• ethyl 2-[(4-chlorophenyl)amino]-2-oxoacetate
• CS-M1142
• JFAOXNRPSKOLNC-UHFFFAOYSA-
• NSC-4446
• NSC4446
• NSC 4446
• SCHEMBL1503906
• EINECS 226-419-0
• MFCD00000611
• Oxanilic acid, 4'-chloro-, ethyl ester
• Ethyl N-(4-chlorophenyl)-2-oxoglycinate
• 5397-14-8
• AKOS000343832
• Ethyl2-((4-chlorophenyl)amino)-2-oxoacetate
• NS00032898
• ethyl [(4-chlorophenyl)carbamoyl]formate
• EN300-235635
• AI3-02052
• Ethyl 4'-chlorooxanilate
• Ethyl (4-chloroanilino)(oxo)acetate #
• N-(4-Chloro-Phenyl)-Oxalamic Acid Ethyl Ester
• Ethyl (4-Chlorophenyl)amino(oxo)acetate

• MDL： MFCD00000611
• Inchi： 1S/C10H10ClNO3/c1-2-15-10(14)9(13)12-8-5-3-7(11)4-6-8/h3-6H,2H2,1H3,(H,12,13)
• InChI Key： JFAOXNRPSKOLNC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(C(=O)OCC)=O

Computed Properties

• Exact Mass: 227.035
• Monoisotopic Mass: 227.034921
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.4

Experimental Properties

• Density: 1.331
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.574
• PSA: 55.4
• LogP: 1.91460

Additional information on Ethyl (4-Chlorophenyl)amino(oxo)acetate

Ethyl (4-Chlorophenyl)amino(oxo)acetate: An Overview of a Promising Compound in Pharmaceutical Research

Ethyl (4-Chlorophenyl)amino(oxo)acetate (CAS No. 5397-14-8) is a versatile compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, also known as ethyl 2-(4-chlorophenylamino)-2-oxoacetate, is a derivative of amino acids and exhibits a range of biological activities that make it a valuable candidate for further investigation.

The chemical structure of Ethyl (4-Chlorophenyl)amino(oxo)acetate consists of an ethyl ester group, an amino group, and a chlorophenyl moiety. The presence of these functional groups imparts specific properties to the molecule, such as solubility, stability, and reactivity. The chlorophenyl group, in particular, is known to enhance the lipophilicity of the compound, which can influence its pharmacokinetic and pharmacodynamic profiles.

Recent studies have explored the potential of Ethyl (4-Chlorophenyl)amino(oxo)acetate in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the potential antitumor activity of Ethyl (4-Chlorophenyl)amino(oxo)acetate. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the PI3K/Akt pathway, which is frequently dysregulated in various types of cancer. These findings suggest that Ethyl (4-Chlorophenyl)amino(oxo)acetate could be developed as a novel anticancer agent.

In addition to its anti-inflammatory and antitumor properties, Ethyl (4-Chlorophenyl)amino(oxo)acetate has also been investigated for its neuroprotective effects. Studies have shown that this compound can protect neurons from oxidative stress and prevent neurodegeneration. This property makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The safety profile of Ethyl (4-Chlorophenyl)amino(oxo)acetate is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further development as a pharmaceutical agent. However, more extensive safety studies are needed to fully understand its long-term effects.

The synthesis of Ethyl (4-Chlorophenyl)amino(oxo)acetate involves several well-established chemical reactions. One common method involves the reaction of 4-chloroaniline with ethyl chloroformate followed by hydrolysis to form the desired product. The purity and yield of the synthesized compound can be optimized by adjusting reaction conditions such as temperature, solvent, and catalysts.

In conclusion, Ethyl (4-Chlorophenyl)amino(oxo)acetate (CAS No. 5397-14-8) is a multifaceted compound with significant potential in pharmaceutical research. Its anti-inflammatory, antitumor, and neuroprotective properties make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new applications and therapeutic uses for this compound will be discovered.